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Compound of Interest

Compound Name: BC-1471

Cat. No.: B605970 Get Quote

Application Notes and Protocols for BC-1471
For Researchers, Scientists, and Drug Development Professionals

Introduction
BC-1471 is a small molecule inhibitor of the STAM-binding protein (STAMBP), a deubiquitinase

(DUB) enzyme.[1] It has been identified as a modulator of the NALP7 inflammasome, playing a

role in the regulation of inflammatory responses.[1][2][3] These application notes provide

detailed information on the solubility of BC-1471, its preparation for experimental use, and

protocols for key in vitro assays. It is important to note that while BC-1471 has been

investigated as a STAMBP inhibitor, some studies suggest it may not be a highly potent or

specific inhibitor, and its effects could be attributable to off-target activities.[4][5] Researchers

should consider these findings when interpreting experimental results.

Physicochemical Properties and Solubility
Proper handling and solubilization of BC-1471 are critical for obtaining reliable and

reproducible experimental results.

Table 1: Solubility and Storage of BC-1471
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Parameter Value Source

Molecular Weight 508.63 g/mol

Formula C₂₇H₃₂N₄O₄S

CAS Number 896683-84-4

Solubility in DMSO
50 mg/mL (98.30 mM) to 100

mg/mL (196.6 mM)
[1]

Storage of Stock Solution

-20°C for up to 1 month; -80°C

for up to 6 months. Avoid

repeated freeze-thaw cycles.

[1]

Note on Solubility:

It is crucial to use freshly opened, anhydrous DMSO, as hygroscopic DMSO can significantly

decrease the solubility of BC-1471.[1]

Ultrasonication may be required to fully dissolve the compound.[1]

Preparation of Stock and Working Solutions
1. Preparation of a 10 mM Stock Solution in DMSO: a. Weigh out 5.09 mg of BC-1471 powder.

b. Add 1 mL of fresh, anhydrous DMSO. c. Vortex thoroughly and, if necessary, sonicate in a

water bath until the solution is clear. d. Aliquot into smaller volumes to avoid repeated freeze-

thaw cycles and store at -80°C.

2. Preparation of Working Solutions: a. Thaw a single aliquot of the 10 mM stock solution at

room temperature. b. Dilute the stock solution in the appropriate cell culture medium or assay

buffer to the desired final concentration immediately before use. c. Ensure the final

concentration of DMSO in the experimental setup is kept low (typically ≤ 0.1%) to avoid

solvent-induced toxicity or off-target effects. A vehicle control (medium with the same

concentration of DMSO) should always be included in experiments.
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BC-1471 has been utilized in a variety of in vitro assays to investigate its effects on the

STAMBP-NALP7 signaling axis and subsequent inflammatory responses.

Experimental Workflow for In Vitro Studies
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General In Vitro Experimental Workflow for BC-1471
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Experiment
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Prepare BC-1471 Stock Solution (10 mM in DMSO)

Pre-treat cells with BC-1471 (0.1-10 µM) or Vehicle Control

In Vitro DUB Assay

Culture Cells (e.g., THP-1, PBMCs)

Stimulate cells with LPS or Pam3CSK4

Incubate for specified duration (4-8 hours)

Collect Supernatants and/or Cell Lysates

IL-1β ELISA Caspase-1 Activity Assay Western Blot for NALP7
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Proposed Signaling Pathway of BC-1471 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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